N-(5-chloro-2-methylphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]benzamide
N-(5-chloro-2-methylphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0810497
InChI:
InChI=1S/C20H17ClN2OS/c1-14-5-10-17(21)12-18(14)23-20(24)16-8-6-15(7-9-16)13-25-19-4-2-3-11-22-19/h2-12H,13H2,1H3,(H,23,24)
SMILES:
CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=N3
Molecular Formula:
C20H17ClN2OS
Molecular Weight:
368.9 g/mol
N-(5-chloro-2-methylphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]benzamide
CAS No.:
Cat. No.: VC0810497
Molecular Formula: C20H17ClN2OS
Molecular Weight: 368.9 g/mol
* For research use only. Not for human or veterinary use.
![N-(5-chloro-2-methylphenyl)-4-[(pyridin-2-ylsulfanyl)methyl]benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H17ClN2OS |
|---|---|
| Molecular Weight | 368.9 g/mol |
| IUPAC Name | N-(5-chloro-2-methylphenyl)-4-(pyridin-2-ylsulfanylmethyl)benzamide |
| Standard InChI | InChI=1S/C20H17ClN2OS/c1-14-5-10-17(21)12-18(14)23-20(24)16-8-6-15(7-9-16)13-25-19-4-2-3-11-22-19/h2-12H,13H2,1H3,(H,23,24) |
| Standard InChI Key | VZPYQHUTLFACGL-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=N3 |
| Canonical SMILES | CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=N3 |
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